Cas no 191803-52-8 (Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)-)

• Product Name: Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)-
• CAS No: 191803-52-8
• MF: C₄₈H₅₄FeN₂O₂P₂
• MW: 808.747095584869
• CID: 116096
• PubChem ID: 11967227
• Update Time: 2025-10-29

Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)- Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)-
• (R)-(+)-1,1'-Bis(diphenylphosphino)-2,2'-bis(N,N-diisopropylamido)ferrocene, (R)-CTH-JAFAPhos
• (R)-(+)-1,1-Bis(Diphenylphosphino)-2,2-Bis(N,N-Diisopropylamido)Ferrocene, (R)-Cth-Jafaphos
• 2-diphenylphosphanyl-N,N-di(propan-2-yl)cyclopentane-1-carboxamide,iron(2+)
• (R)-CTH-JAFAPHOS
• 2-diphenylphosphanyl-N,N-di(propan-2-yl)cyclopentane-1-carboxamide
• meso-2,2'-bis(diphenylphosphino)-1,1'-N,N,N',N'-tetraisopropylferrocenedicarboxamide
• (R)-(+)-1,1'-BIS(DIPHENYLPHOSPHINO)-2,2'-BIS(N,N-DIISOPROPYLAMIDO)FERROCENE
• (R)-(+)-1,1'-BIS(DIPHENYLPHOSPHINO)-2,2'-BIS(N,N-DI-I-PROPYLAMINO)FERROCENE
• (R)-(+)-1,1'-Bis(diphenylphosphino)-2,2'-bis(N,N-diisopropylamido)ferrocene, (R)-CTH-JAFAPhos, 90%
• 2-diphenylphosphanyl-N,N-di(propan-2-yl)cyclopentane-1-carboxamide;iron(2+)
• 191803-52-8
• AKOS025294809

• MDL： MFCD04038735
• Inchi： 1S/2C24H27NOP.Fe/c2*1-18(2)25(19(3)4)24(26)22-16-11-17-23(22)27(20-12-7-5-8-13-20)21-14-9-6-10-15-21;/h2*5-19H,1-4H3;/q;;+2
• InChI Key： VKZUQQDPLUCZCH-UHFFFAOYSA-N
• SMILES： [Fe+2].P(C1C=CC=CC=1)(C1C=CC=CC=1)[C]1[CH][CH][CH][C]1C(N(C(C)C)C(C)C)=O.P(C1C=CC=CC=1)(C1C=CC=CC=1)[C]1[CH][CH][CH][C]1C(N(C(C)C)C(C)C)=O |^1:14,15,16,17,18,41,42,43,44,45|

Computed Properties

• Exact Mass: 752.31100
• Monoisotopic Mass: 808.300989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 439
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Color/Form: Yellow solid
• Melting Point: 206℃
• PSA: 33.66000
• LogP: 8.70910
• Solubility: Not determined

Additional information on Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)-

Introduction to Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)- and Its Applications in Modern Chemistry

The compound with the CAS number 191803-52-8 represents a fascinating molecule in the realm of organometallic chemistry, specifically categorized under the broader class of Ferrocene derivatives. This particular compound, Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)-, is a sophisticated molecular entity that combines the unique properties of ferrocene with functional groups that enhance its utility in various chemical applications.

Ferrocene, a well-known organometallic compound, consists of two cyclopentadienyl rings connected by a central iron atom. This sandwich-like structure imparts remarkable stability and reactivity to ferrocene and its derivatives. The introduction of additional functional groups such as carbonyl and diphenylphosphino moieties further modulates its chemical behavior, making it a versatile tool in synthetic chemistry and materials science.

The specific configuration of the molecule, denoted by the stereochemical designation (2S,2'S)-, indicates the presence of chiral centers that influence the molecule's interaction with other chiral entities. This aspect is particularly significant in pharmaceutical applications where enantiomeric purity is crucial for biological activity. The presence of bis(1-methylethyl)amino groups adds another layer of complexity, influencing both the electronic properties and solubility characteristics of the compound.

In recent years, this compound has garnered attention due to its potential applications in catalysis. The combination of phosphine ligands and carbonyl groups creates a framework that can stabilize transition metal centers effectively. Such stabilized complexes have been explored as catalysts in various transformations, including cross-coupling reactions and oxidation processes. The unique electronic properties of ferrocene derivatives also make them attractive for use in organic electronics and photovoltaic devices.

One of the most intriguing aspects of this compound is its role as a building block for more complex molecular architectures. Chemists have leveraged its structural features to design novel polymers and supramolecular assemblies. These materials exhibit interesting properties such as luminescence and magnetism, which are highly sought after in advanced technological applications. For instance, researchers have utilized derivatives of this compound to develop light-emitting diodes (LEDs) and sensors that can detect specific analytes with high sensitivity.

The pharmaceutical industry has also shown keen interest in this molecule. Its ability to interact with biological targets makes it a valuable scaffold for drug discovery efforts. By modifying the functional groups attached to the ferrocene core, scientists can fine-tune the pharmacological properties of the resulting compounds. Preliminary studies suggest that certain derivatives exhibit promising biological activities, including anti-inflammatory and anticancer effects. These findings highlight the potential of this class of compounds as therapeutic agents.

The synthesis of this complex molecule involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and chiral resolution methods are often employed to achieve high yields and enantiomeric purity. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it ensures scalability and cost-effectiveness.

The study of this compound also contributes to our fundamental understanding of organometallic chemistry. Researchers are investigating how different substituents affect the electronic structure and reactivity of ferrocene derivatives. These insights are not only academically rewarding but also have practical implications for designing new catalysts and materials with tailored properties.

As computational chemistry techniques continue to advance, researchers are increasingly using computational methods to predict the behavior of complex molecules like this one. Molecular modeling studies help in understanding how structural changes influence electronic properties and reactivity. This computational approach complements experimental work by providing valuable insights into molecular mechanisms at an atomic level.

The future prospects for this compound are promising, with ongoing research exploring new applications in areas such as nanotechnology and green chemistry. The ability to design molecules with specific functionalities makes them ideal candidates for developing sustainable chemical processes that minimize waste and energy consumption.

In conclusion, Ferrocene,1,1'-bis[[bis(1-methylethyl)amino]carbonyl]-2,2'-bis(diphenylphosphino)-,(2S,2'S)- (CAS no: 191803-52-8) is a multifaceted molecule with significant potential in various fields of chemistry. Its unique structure and functional groups make it a valuable tool for catalysis, materials science, and pharmaceutical development. As research continues to uncover new applications for this compound，its importance is likely to grow further，driving innovation across multiple scientific disciplines.